Niacin Production Test in Mycobacteria: o-Tolidine Matches Benzidine with 99% Agreement Across 560 Clinical Isolates
In the largest controlled comparison reported, o-tolidine–cyanogen bromide was directly benchmarked against the standard benzidine–cyanogen bromide method for detecting niacin production in mycobacterial cultures [1]. Of 560 cultures tested, 174 were negative and 380 positive by both methods, yielding 99% concordance (554/560) [1]. Four cultures were uniquely detected by o-tolidine and two only by benzidine, establishing non-inferiority of the o-tolidine reagent [1]. The o-tolidine method produces a pink-to-red precipitate qualitatively easier to score than the yellow chromogen generated by the aniline-based alternative [1].
| Evidence Dimension | Diagnostic concordance rate for niacin detection |
|---|---|
| Target Compound Data | o-Tolidine: 99% agreement with reference benzidine method; 4 discordant positives (1 graded 1+, 3 graded 2+) |
| Comparator Or Baseline | Benzidine: reference standard; 2 discordant positives (both graded 1+) |
| Quantified Difference | Agreement rate = 99% (554/560 cultures); o-tolidine detected 4 additional positives, missed 2 relative to benzidine |
| Conditions | 560 mycobacterial cultures on Löwenstein-Jensen slopes, 4-week incubation at 37 °C; 1.5% w/v o-tolidine in ethanol vs. 3% w/v benzidine; cyanogen bromide development |
Why This Matters
Laboratories facing benzidine supply discontinuation can adopt o-tolidine with statistically validated equivalent diagnostic sensitivity, avoiding re-validation of an entirely new test system.
- [1] Venkataraman, P.; Prabhakar, R. Niacin Production Test in Mycobacteria: Replacement of Benzidine–Cyanogen Bromide Reagent by o-Tolidine–Cyanogen Bromide. Indian Journal of Tuberculosis 1977, 24 (4), 153–154. View Source
